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Compound of Interest

Compound Name: Perfluorononanoic acid

Cat. No.: B143611 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the safe handling of

Perfluorononanoic acid (PFNA) in a laboratory setting. Adherence to these procedures is

essential to minimize risks and ensure a safe research environment for researchers, scientists,

and drug development professionals.

Hazard Identification and GHS Classification
Perfluorononanoic acid (PFNA) is a hazardous chemical with the following classifications:

Acute Toxicity: Harmful if swallowed or inhaled.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1][2]

Carcinogenicity: Suspected of causing cancer.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children.[1][2]

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (liver,

spleen, and thymus) through prolonged or repeated exposure.[1]
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The following table summarizes the required PPE for handling PFNA. All PPE should be

inspected for integrity before use.
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Body Part
Personal Protective

Equipment (PPE)

Specifications and Best

Practices

Hands
Double Gloving: • Inner Glove •

Outer Glove

• Inner: Disposable nitrile

gloves (minimum 4 mil

thickness). • Outer: Heavy-duty

chemical-resistant gloves such

as Butyl Rubber or Neoprene.

Always inspect gloves for

degradation or punctures

before and during use. Change

gloves immediately if

contaminated.

Eyes/Face
Safety Goggles and Face

Shield

Use tight-fitting chemical

splash goggles in combination

with a face shield to provide

maximum protection against

splashes and airborne

particles.[3] Eyewear must

meet OSHA 29 CFR 1910.133

or European Standard EN166

standards.[2]

Skin/Body
Chemical-Resistant Lab Coat

or Suit

A fully fastened lab coat is the

minimum requirement. For

tasks with a higher risk of

splash or aerosol generation, a

liquid-tight chemical suit

(Category III, Types 3/4/6) is

recommended.[4][5]

Contaminated clothing should

be removed immediately and

decontaminated or disposed of

as hazardous waste.[6]

Respiratory Air-Purifying Respirator or Self-

Contained Breathing

Apparatus (SCBA)

For handling solids or creating

solutions, an FFP3 filtering

facepiece or a half/full-face
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mask with P3 filters is

recommended to protect

against dust and aerosols.[4]

[5] For potential vapor

exposure or in case of

inadequate ventilation, use a

combination filter (e.g., A/AX +

P3).[4] A full respiratory

protection program, including

fit testing, is essential.

Feet Chemical-Resistant Footwear

Closed-toe shoes are

mandatory. For larger

quantities or spill response,

chemical-resistant boots or

disposable overshoes should

be worn.[4][5]

Operational Plan: Step-by-Step Procedures
1. Preparation and Engineering Controls:

All work with PFNA, both in solid and solution form, must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[3]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[2][3]

Have a spill kit specifically designated for hazardous solids/liquids readily available.

2. Weighing and Solution Preparation (in a fume hood):

When weighing the solid PFNA, do so on a tared weigh paper or in a container within the

fume hood to contain any dust.[3]

When preparing solutions, slowly add the PFNA to the solvent to avoid splashing.

3. Handling and Experimental Use:
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Always handle PFNA with the prescribed PPE.

Avoid direct contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory area where PFNA is handled.[6]

Wash hands thoroughly after handling, even if gloves were worn.

4. Emergency Spill Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.[3]

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in the

table above, including respiratory protection.[3]

Contain the Spill:

For solid spills, carefully cover the spill with a dry, inert absorbent material like sand or

vermiculite. Avoid creating dust.[3]

For liquid spills, create a dike around the spill with absorbent material.[3]

Clean-up: Carefully sweep or collect the absorbed material and place it into a clearly labeled,

sealed container for hazardous waste disposal.[5]

Decontaminate the Area: Clean the spill area with soap and water, and collect all cleaning

materials as hazardous waste.[3]

Disposal Plan
Due to its classification as a per- and polyfluoroalkyl substance (PFAS), PFNA and all materials

contaminated with it must be disposed of as hazardous waste.[3]

Solid Waste: Collect all solid waste, including contaminated PPE, weigh paper, and

absorbent materials, in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid waste containing PFNA in a separate, compatible (e.g., glass

or HDPE), and clearly labeled hazardous waste container.[3] Do not pour PFNA waste down

the drain.[1]

Disposal Method: PFNA waste must not be disposed of with household garbage.[1] Disposal

must be carried out by a licensed hazardous waste disposal company in accordance with all

local, state, and federal regulations. High-temperature incineration or disposal in a secure

hazardous waste landfill are potential disposal methods for PFAS compounds.[7][8][9]

Workflow for Handling Perfluorononanoic Acid
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Caption: Workflow for the safe handling and disposal of Perfluorononanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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